Cas no 2137546-68-8 (1-methyl-2-(propan-2-yl)-4,5,6,7-tetrahydro-1H-1,3-benzodiazol-7-amine)

• Product Name: 1-methyl-2-(propan-2-yl)-4,5,6,7-tetrahydro-1H-1,3-benzodiazol-7-amine
• CAS No: 2137546-68-8
• MF: C₁₁H₁₉N₃
• MW: 193.288662195206
• CID: 6122181
• PubChem ID: 165848617
• Update Time: 2025-10-28

1-methyl-2-(propan-2-yl)-4,5,6,7-tetrahydro-1H-1,3-benzodiazol-7-amine Chemical and Physical Properties

Names and Identifiers

• 1-methyl-2-(propan-2-yl)-4,5,6,7-tetrahydro-1H-1,3-benzodiazol-7-amine
• 2137546-68-8
• EN300-1116447

• Inchi： 1S/C11H19N3/c1-7(2)11-13-9-6-4-5-8(12)10(9)14(11)3/h7-8H,4-6,12H2,1-3H3
• InChI Key： JOZJTZZJSJXDOI-UHFFFAOYSA-N
• SMILES： N1(C)C(C(C)C)=NC2CCCC(C1=2)N

Computed Properties

• Exact Mass: 193.157897619g/mol
• Monoisotopic Mass: 193.157897619g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 43.8Ų

Additional information on 1-methyl-2-(propan-2-yl)-4,5,6,7-tetrahydro-1H-1,3-benzodiazol-7-amine

Comprehensive Overview of 1-methyl-2-(propan-2-yl)-4,5,6,7-tetrahydro-1H-1,3-benzodiazol-7-amine (CAS No. 2137546-68-8)

The compound 1-methyl-2-(propan-2-yl)-4,5,6,7-tetrahydro-1H-1,3-benzodiazol-7-amine, identified by its CAS number 2137546-68-8, is a structurally unique benzodiazole derivative that has garnered significant attention in pharmaceutical and biochemical research. Its molecular framework combines a tetrahydrobenzodiazole core with an amine functionality, making it a versatile intermediate for the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in central nervous system (CNS) therapeutics and enzyme modulation, aligning with current trends in precision medicine and targeted drug design.

In recent years, the demand for heterocyclic compounds like 1-methyl-2-(propan-2-yl)-4,5,6,7-tetrahydro-1H-1,3-benzodiazol-7-amine has surged due to their role in developing small-molecule inhibitors and receptor agonists. This compound’s amine group and benzodiazole ring contribute to its ability to interact with biological targets, a feature highly sought after in neuropharmacology and cancer research. Online searches frequently include queries such as "benzodiazole derivatives in drug discovery" and "CAS 2137546-68-8 applications," reflecting its relevance in contemporary scientific discourse.

The synthesis of 1-methyl-2-(propan-2-yl)-4,5,6,7-tetrahydro-1H-1,3-benzodiazol-7-amine typically involves multi-step organic reactions, including cyclization and reductive amination. Its lipophilic properties and moderate solubility make it suitable for formulation studies, a topic often explored in pharmacokinetic optimization discussions. Notably, its structural analogs have been investigated for their blood-brain barrier permeability, a critical factor in CNS drug development—a hotspot in 2024’s pharmaceutical innovation landscape.

From a commercial perspective, CAS 2137546-68-8 is cataloged by specialty chemical suppliers as a high-purity research chemical. Its applications extend to proteomics and high-throughput screening, where it serves as a scaffold for structure-activity relationship (SAR) studies. Environmental and safety profiles of such compounds are also trending topics, with increasing searches for "green chemistry approaches for benzodiazole synthesis" and "biodegradability of nitrogen-containing heterocycles."

In conclusion, 1-methyl-2-(propan-2-yl)-4,5,6,7-tetrahydro-1H-1,3-benzodiazol-7-amine represents a compelling case study in modern medicinal chemistry. Its multifunctional design addresses key challenges in drug bioavailability and target selectivity, while industry interest continues to grow around its scalable synthesis and therapeutic potential. As AI-driven drug discovery accelerates, compounds like this will remain at the forefront of innovative therapeutic solutions.